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Compound of Interest

Compound Name:
2-Carbamoyl-1-methylpyridin-1-

ium chloride

CAS No.: 21032-31-5

Cat. No.: B3049557

Get Quote

Executive Summary & Chemical Identity
2-Carbamoyl-1-methylpyridinium chloride (also known as N-methyl-2-pyridinecarboxamide

chloride) is a quaternary ammonium salt structurally related to Niacin metabolites and

Pralidoxime (2-PAM). It frequently appears in drug development as a synthesis intermediate or

a degradation impurity.

Understanding its solubility landscape is critical for:

Process Chemistry: Optimizing yield during synthesis via antisolvent crystallization.

Analytical Development: Designing mobile phases for HPLC separation of ionic impurities.

Pre-formulation: Assessing stability and hygroscopicity in solid-state forms.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3049557#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049557?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Property Data

CAS Number 21032-31-5

Formula

Molecular Weight 172.61 g/mol

Structure Class Pyridinium Salt / Ionic Liquid Precursor

Physical Form White to off-white crystalline solid

Hygroscopicity High (Typical of halide quaternary salts)

Thermodynamic Solubility Profile
Note: Specific mole-fraction solubility data for this 2-isomer is sparse in open literature

compared to its 3-isomer (N-methylnicotinamide). The following profile is derived from class-

behavior of methylpyridinium chlorides and validated synthesis protocols.

Solubility Classification Table
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Solvent Class
Representative
Solvents

Solubility Status
Interaction
Mechanism

Polar Protic Water, Methanol High

Ion-dipole

interactions; H-

bonding with amide.

Polar Protic Ethanol, Isopropanol Moderate to High
Decreases with alkyl

chain length.

Polar Aprotic DMSO, DMF High
Strong solvation of the

cation.

Polar Aprotic Acetone, Acetonitrile Low / Sparingly

Weak cation solvation;

Chloride ion pairing

dominates.

Non-Polar
Diethyl Ether, Hexane,

Toluene
Insoluble

Lack of charge

stabilization.

Chlorinated
Dichloromethane,

Chloroform
Sparingly

Limited solubility;

often used as

extraction solvents

away from water.

Thermodynamic Behavior (Van't Hoff Analysis)
The dissolution of 2-carbamoyl-1-methylpyridinium chloride is endothermic (

). Solubility increases significantly with temperature.

Entropy (

): Positive, driven by the disruption of the crystal lattice.

Enthalpy (

): Positive, requiring heat input to overcome lattice energy.

Experimental Protocols for Solubility Determination
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As a Senior Scientist, I recommend validating the solubility of your specific batch using the

following self-validating protocols. Impurities (such as residual HCl or pyridine) can drastically

alter solubility limits.

Method A: Isothermal Saturation (Gravimetric)
Best for high-solubility solvents (Water, MeOH).

Preparation: Add excess solid to 10 mL of solvent in a jacketed glass vessel.

Equilibration: Stir at fixed temperature (

) for 24–48 hours.

Filtration: Filter supernatant through a 0.45 µm PTFE syringe filter (pre-heated to

to prevent precipitation).

Drying: Weigh a specific volume (

) into a tared vessel. Evaporate solvent under vacuum at 40°C until constant weight.

Calculation:

Method B: Laser Monitoring (Dynamic Method)
Best for temperature-dependent curves in organic solvents.
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Figure 1: Dynamic solubility determination workflow using laser turbidity monitoring.

Purification & Crystallization Strategy
The solubility differential between alcohols and ethers is the primary lever for purification.
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Recommended Recrystallization System:Ethanol / Diethyl Ether

Solvent: Ethanol (Hot) – High solubility.

Antisolvent: Diethyl Ether – Negligible solubility.

Protocol:

Dissolve crude 2-carbamoyl-1-methylpyridinium chloride in minimum boiling ethanol.

Filter hot to remove insoluble mechanical impurities.

Cool to room temperature.

Slowly add diethyl ether (or acetone) until persistent turbidity is observed.

Chill at 4°C for 12 hours.

Filter crystals and wash with cold ether.
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Figure 2: Antisovlent crystallization workflow for high-purity isolation.

Thermodynamic Modeling (Data Analysis)
If generating your own data points, use the Modified Apelblat Equation to correlate mole

fraction solubility (
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) with temperature (

). This is the industry standard for pyridinium salts.

A, B, C: Empirical constants derived from regression.

Interpretation:

If

is negative and large, solubility is highly sensitive to temperature (steep curve).

Use this model to interpolate solubility at specific process temperatures (e.g., 5°C for

isolation, 60°C for dissolution).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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